Cas no 1326813-66-4 (8-Tert-Butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)
8-Tert-Butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 8-tert-Butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
- 8-Tert-Butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
-
- MDL: MFCD19706516
- Inchi: 1S/C21H29NO5/c1-20(2,3)14-9-11-21(12-10-14)22(16(13-27-21)19(24)25)18(23)15-7-5-6-8-17(15)26-4/h5-8,14,16H,9-13H2,1-4H3,(H,24,25)
- InChI Key: JQXIYJUEBYHTMT-UHFFFAOYSA-N
- SMILES: O1CC(C(=O)O)N(C(C2C=CC=CC=2OC)=O)C21CCC(C(C)(C)C)CC2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 561
- Topological Polar Surface Area: 76.1
8-Tert-Butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB424028-1 g |
8-tert-Butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1326813-66-4 | 1g |
€751.00 | 2023-04-24 | ||
| Chemenu | CM207769-1g |
8-(tert-Butyl)-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1326813-66-4 | 97% | 1g |
$963 | 2024-08-02 | |
| abcr | AB424028-1g |
8-tert-Butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid; . |
1326813-66-4 | 1g |
€751.00 | 2025-04-21 | ||
| A2B Chem LLC | AJ27607-1g |
8-tert-butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1326813-66-4 | 95+% | 1g |
$1280.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27607-2g |
8-tert-butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1326813-66-4 | 95+% | 2g |
$1753.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27607-5g |
8-tert-butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1326813-66-4 | 95+% | 5g |
$2405.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27607-10g |
8-tert-butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1326813-66-4 | 95+% | 10g |
$3328.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27607-25g |
8-tert-butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1326813-66-4 | 95+% | 25g |
$4633.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27607-50g |
8-tert-butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1326813-66-4 | 95+% | 50g |
$6478.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27607-100g |
8-tert-butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1326813-66-4 | 95+% | 100g |
$9088.00 | 2024-04-20 |
8-Tert-Butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 8-Tert-Butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
8-Tert-Butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic Acid: A Comprehensive Overview
The compound 8-Tert-Butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, with CAS No. 1326813-66-4, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex spirocyclic structure, which combines a 1,4-dioxane ring with a piperidine moiety, further substituted with a tert-butyl group and a 2-methoxybenzoyl substituent. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it a promising candidate for various applications.
Recent studies have highlighted the potential of this compound as a bioactive agent in drug discovery. Researchers have explored its ability to modulate key biological pathways, particularly in the context of neurodegenerative diseases and cancer. The spirocyclic framework of the molecule is believed to contribute to its bioavailability and target specificity, which are critical factors in drug development. Furthermore, the incorporation of the 2-methoxybenzoyl group enhances the molecule's lipophilicity, facilitating its penetration across biological membranes.
In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic chemistry techniques such as Suzuki coupling and Stille coupling reactions. These methods allow for precise control over the molecular architecture, ensuring high purity and structural integrity. The synthesis of this compound has been optimized in recent years, with researchers focusing on improving reaction yields and reducing production costs.
The structural complexity of this compound also makes it an attractive candidate for use in advanced materials science applications. For instance, its rigid spirocyclic core can serve as a building block for constructing novel polymers or supramolecular assemblies with tailored mechanical and electronic properties. Additionally, the presence of the carboxylic acid group enables the molecule to participate in various post-synthesis modifications, such as esterification or amidation, further expanding its functional versatility.
From an environmental perspective, this compound has been evaluated for its biodegradability and Toxicity. Preliminary studies suggest that it exhibits moderate biodegradation under aerobic conditions, though further research is required to fully understand its environmental impact. Regulatory agencies have also expressed interest in assessing its safety profile to ensure compliance with global chemical management standards.
In conclusion, the compound 8-Tert-Butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid represents a cutting-edge advancement in organic synthesis and materials science. Its unique structure and functional groups make it a valuable asset for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations across multiple disciplines.
1326813-66-4 (8-Tert-Butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)